Cas no 899351-50-9 (4-butyl(methyl)sulfamoyl-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 4-butyl(methyl)sulfamoyl-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}benzamide
• CAS No: 899351-50-9
• MF: C₂₂H₂₇N₅O₅S₃
• MW: 537.675280809402
• CID: 5447591
• Update Time: 2025-06-03

4-butyl(methyl)sulfamoyl-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[butyl(methyl)sulfamoyl]-N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]benzamide
• 4-butyl(methyl)sulfamoyl-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}benzamide

• Inchi： 1S/C22H27N5O5S3/c1-4-6-15-27(3)35(31,32)19-11-7-16(8-12-19)21(28)23-17-9-13-18(14-10-17)34(29,30)26-22-25-24-20(5-2)33-22/h7-14H,4-6,15H2,1-3H3,(H,23,28)(H,25,26)
• InChI Key： NLXCRAUGERDXIY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NN=C(CC)S2)(=O)=O)C=C1)(=O)C1=CC=C(S(N(CCCC)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-butyl(methyl)sulfamoyl-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}benzamide

Research Briefing on 4-butyl(methyl)sulfamoyl-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}benzamide (CAS: 899351-50-9)

Recent studies on the compound 4-butyl(methyl)sulfamoyl-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}benzamide (CAS: 899351-50-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This sulfamoylbenzamide derivative has garnered attention due to its unique structural features and promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and neoplastic diseases.

The synthesis and characterization of this compound have been detailed in several recent publications, emphasizing its high purity and stability under physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and assess its pharmacokinetic properties. These studies have demonstrated favorable solubility and bioavailability profiles, making it a viable candidate for further drug development.

In vitro and in vivo studies have revealed that 4-butyl(methyl)sulfamoyl-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}benzamide exhibits potent inhibitory effects on key enzymes such as carbonic anhydrase and matrix metalloproteinases. These findings suggest its potential application in treating conditions like glaucoma, epilepsy, and certain types of cancer. Notably, its selectivity for specific isoforms of these enzymes minimizes off-target effects, enhancing its therapeutic index.

Mechanistic investigations have further elucidated the compound's mode of action, showing that it binds to the active sites of target enzymes with high affinity, thereby disrupting their catalytic activity. Molecular docking simulations and X-ray crystallography studies have provided detailed insights into these interactions, supporting the rational design of derivatives with improved efficacy and reduced toxicity.

Current research is focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties through structural modifications. Preliminary results from structure-activity relationship (SAR) studies indicate that variations in the sulfamoyl and thiadiazole moieties can significantly influence its biological activity. These efforts aim to develop next-generation analogs with enhanced therapeutic potential.

In conclusion, 4-butyl(methyl)sulfamoyl-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}benzamide (CAS: 899351-50-9) represents a promising lead compound in medicinal chemistry. Its unique structural attributes, combined with its potent and selective enzyme inhibitory activity, position it as a valuable candidate for further preclinical and clinical evaluation. Future research should prioritize comprehensive toxicity studies and formulation development to advance its translation into clinical applications.